Cas no 230615-24-4 (8-Methyl Varenicline Hydrochloride)

• Product Name: 8-Methyl Varenicline Hydrochloride
• CAS No: 230615-24-4
• MF: C₁₄H₁₆ClN₃
• MW: 261.749941825867
• CID: 5164960
• Update Time: 2025-06-23

8-Methyl Varenicline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,10-Methano-6H-pyrazino[2,3-h][3]benzazepine, 7,8,9,10-tetrahydro-8-methyl-, hydrochloride (1:1)
• 8-Methyl Varenicline Hydrochloride

• Inchi： 1S/C14H15N3.ClH/c1-17-7-9-4-10(8-17)12-6-14-13(5-11(9)12)15-2-3-16-14;/h2-3,5-6,9-10H,4,7-8H2,1H3;1H
• InChI Key： IPBMEWRYCHCXHC-UHFFFAOYSA-N
• SMILES： CN1CC2C3=CC4=NC=CN=C4C=C3C(C2)C1.Cl

Additional information on 8-Methyl Varenicline Hydrochloride

Introduction to 8-Methyl Varenicline Hydrochloride (CAS No: 230615-24-4)

8-Methyl Varenicline Hydrochloride, with the chemical identifier CAS No 230615-24-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of nicotinic acetylcholine receptor partial agonists, which have garnered considerable attention for their potential therapeutic applications, particularly in the management of nicotine dependence and related neurological disorders. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further development and clinical investigation.

The pharmacological profile of 8-Methyl Varenicline Hydrochloride is closely related to that of its parent compound, varenicline tartrate (trade name Chantix/Champix), which has been widely used for smoking cessation therapy. However, 8-Methyl Varenicline Hydrochloride exhibits distinct pharmacokinetic and pharmacodynamic properties that may offer advantages in terms of efficacy, tolerability, and side effect profiles. Recent studies have highlighted its potential as a novel therapeutic agent for nicotine addiction by modulating the activity of alpha-4 beta-2 nicotinic acetylcholine receptors in the brain.

One of the key aspects that make 8-Methyl Varenicline Hydrochloride noteworthy is its mechanism of action. Unlike full agonists such as nicotine, which activate all nicotinic receptors with high affinity, partial agonists like 8-Methyl Varenicline Hydrochloride bind to these receptors but produce only a partial response. This partial agonism allows the compound to preferentially stimulate nicotine-dependent neurons while blocking the rewarding effects of nicotine itself. This dual action is thought to reduce cravings and withdrawal symptoms associated with tobacco use, thereby aiding in smoking cessation efforts.

Recent preclinical studies have demonstrated that 8-Methyl Varenicline Hydrochloride exhibits high selectivity for alpha-4 beta-2 nicotinic acetylcholine receptors, which are primarily expressed in the brain regions involved in reward and motivation. By preferentially binding to these receptors, the compound can effectively reduce nicotine-seeking behavior without causing excessive side effects. Additionally, its hydrochloride salt form improves oral bioavailability, allowing for more consistent drug delivery and enhanced therapeutic efficacy.

The chemical structure of 8-Methyl Varenicline Hydrochloride (CAS No: 230615-24-4) features a methyl group at the 8-position relative to the pyridine ring, which may contribute to its unique pharmacological properties compared to varenicline tartrate. This structural modification could influence binding affinity, metabolic stability, and overall pharmacokinetics. Advanced computational modeling techniques have been employed to explore these structural-activity relationships, providing insights into how modifications at specific positions can optimize drug-like properties.

In terms of clinical applications beyond nicotine dependence, ongoing research is investigating the potential use of 8-Methyl Varenicline Hydrochloride in treating other neurological disorders characterized by dopamine dysregulation. For instance, studies suggest that partial agonists like 8-Methyl Varenicline Hydrochloride may have therapeutic benefits in conditions such as attention deficit hyperactivity disorder (ADHD) and Tourette syndrome. These conditions involve disruptions in dopaminergic signaling pathways, and partial agonism at nicotinic receptors could help modulate dopamine release in affected brain regions.

The synthesis and characterization of 8-Methyl Varenicline Hydrochloride (CAS No: 230615-24-4) have been optimized using modern synthetic methodologies to ensure high purity and yield. Techniques such as solid-phase synthesis and continuous flow chemistry have been employed to streamline production processes while maintaining stringent quality control measures. These advancements in synthetic chemistry are crucial for scaling up production for clinical trials and eventual commercialization.

Evaluation of 8-Methyl Varenicline Hydrochloride in animal models has provided valuable insights into its behavioral effects on nicotine-seeking behavior and withdrawal symptoms. Rodent studies have shown that chronic administration of this compound significantly reduces nicotine self-administration and attenuates withdrawal-induced behaviors such as anxiety-like responses. These findings support further exploration of 8-Methyl Varenicline Hydrochloride as a potential therapeutic agent for nicotine addiction.

From a regulatory perspective, regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have stringent guidelines for evaluating new drug candidates like 8-Methyl Varenicline Hydrochloride. Clinical trials are designed to assess safety, tolerability, pharmacokinetics, pharmacodynamics, and overall efficacy across diverse populations. These trials provide critical data needed to support regulatory submissions for marketing approval.

The future directions for research on 8-Methyl Varenicline Hydrochloride (CAS No: 230615-24-4) include exploring combination therapies with other medications that target different neurotransmitter systems or behavioral aspects of addiction. Additionally, investigating long-term effects and potential off-label uses will be essential for expanding its therapeutic applications beyond smoking cessation alone.

In conclusion,8-Methyl Varenicline Hydrochloride represents a promising novel therapeutic agent with significant potential in addressing nicotine dependence and related neurological disorders. Its unique pharmacological properties derived from partial agonism at nicotinic acetylcholine receptors make it an attractive candidate for further clinical development. As research continues to uncover new insights into its mechanisms of action,8-Methyl Varenicline Hydrochloride may pave the way for innovative treatments that improve lives affected by addiction-related conditions.